Cas no 1195767-77-1 (Hydroxy dabrafenib)

• Product Name: Hydroxy dabrafenib
• CAS No: 1195767-77-1
• MF: C₂₃H₂₀F₃N₅O₃S₂
• MW: 535.561812400818
• CID: 4766528
• Update Time: 2025-09-28

Hydroxy dabrafenib Chemical and Physical Properties

Names and Identifiers

• Hydroxy dabrafenib
• 2N549WYF8O
• Dabrafenib metabolite M7
• Hydroxy-dabrafenib
• GSK2285403
• GSK 2285403
• Benzenesulfonamide, N-(3-(5-(2-amino-4-pyrimidinyl)-2-(2-hydroxy-1,1-dimethylethyl)-4-thiazolyl)-2-fluorophenyl)-2,6-difluoro-
• J3.630.588F
• Q27255062
• N-[3-[5-(2-aminopyrimidin-4-yl)-2-(1-hydroxy-2-methylpropan-2-yl)-1,3-thiazol-4-yl]-2-fluorophenyl]-2,6-difluorobenzenesulfonamide
• N-{3-[5-(2-amino-4-pyrimidinyl)-2-(2-hydroxy-1,1-dimethylethyl)-1,3

• Inchi： 1S/C23H20F3N5O3S2/c1-23(2,11-32)21-30-18(19(35-21)16-9-10-28-22(27)29-16)12-5-3-8-15(17(12)26)31-36(33,34)20-13(24)6-4-7-14(20)25/h3-10,31-32H,11H2,1-2H3,(H2,27,28,29)
• InChI Key： XUORVRVRUPDXCP-UHFFFAOYSA-N
• SMILES： S1C(C2C=CN=C(N)N=2)=C(C2C=CC=C(C=2F)NS(C2C(=CC=CC=2F)F)(=O)=O)N=C1C(C)(C)CO

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 841
• XLogP3: 3.6
• Topological Polar Surface Area: 168

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on Hydroxy dabrafenib

Introduction to Hydroxy dabrafenib (CAS No. 1195767-77-1)

Hydroxy dabrafenib, chemically identified by the CAS number 1195767-77-1, represents a significant advancement in the field of targeted cancer therapy. As a derivative of dabrafenib, a well-known MEK1/2 inhibitor, Hydroxy dabrafenib has garnered attention for its potential in enhancing therapeutic efficacy while mitigating certain side effects associated with its parent compound. This compound belongs to the class of small-molecule inhibitors and has been extensively studied for its role in modulating signaling pathways critical in oncogenesis.

The molecular structure of Hydroxy dabrafenib incorporates specific modifications that contribute to its pharmacological profile. These modifications are designed to improve solubility, bioavailability, and target specificity, thereby optimizing its therapeutic potential. The compound’s ability to selectively inhibit MEK1/2 enzymes has made it a subject of intense research, particularly in the treatment of melanoma and other cancers driven by BRAF V600 mutations.

Recent studies have highlighted the promising preclinical and clinical data surrounding Hydroxy dabrafenib. Preclinical investigations have demonstrated its potent inhibitory activity against various BRAF-mutated cancer cell lines, suggesting a broad therapeutic applicability. Furthermore, pharmacokinetic studies indicate that Hydroxy dabrafenib exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for drug development.

In clinical trials, Hydroxy dabrafenib has shown encouraging results in patients with advanced melanoma. The compound’s ability to induce tumor regression and delay disease progression has been well-documented. Importantly, preliminary data suggest that Hydroxy dabrafenib may offer a more tolerable safety profile compared to dabrafenib, particularly in terms of managing hyperkeratosis and phototoxicity—common side effects observed with the parent compound.

The development of Hydroxy dabrafenib aligns with the broader trend toward personalized medicine in oncology. By targeting specific molecular aberrations, this compound exemplifies the shift from conventional chemotherapy to more precise therapeutic strategies. The integration of advanced computational modeling and high-throughput screening techniques has been instrumental in optimizing the structure-activity relationship (SAR) of Hydroxy dabrafenib, ensuring maximal efficacy and minimal off-target effects.

Future research directions for Hydroxy dabrafenib include exploring combination therapies with other targeted agents or immunotherapy approaches. Such combinations aim to overcome resistance mechanisms and improve overall patient outcomes. Additionally, investigating the compound’s potential in treating other BRAF-mutated cancers beyond melanoma is an area of active interest.

The regulatory landscape for Hydroxy dabrafenib is also evolving, with several regulatory agencies reviewing its efficacy and safety data for potential approval. The outcomes of ongoing Phase III trials will be critical in determining its future role in clinical practice. Meanwhile, academic and industrial collaborations continue to drive innovation in this field, ensuring that compounds like Hydroxy dabrafenib remain at the forefront of cancer research.

In summary, Hydroxy dabrafenib (CAS No. 1195767-77-1) represents a compelling example of how structural modifications can enhance the therapeutic profile of existing drugs. Its preclinical and clinical promise underscores its potential as a next-generation treatment for BRAF V600-mutated cancers. As research progresses, further insights into its mechanisms of action and optimal use scenarios will continue to shape its place in oncology therapy.